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Introduction
The extraction of uranium from seawater is a promising avenue for securing a sustainable

supply of nuclear fuel. While various adsorbent materials have been explored, this document

focuses on the application of diallyl oxalate (DAOx) for this purpose. Recent research has

demonstrated the potential of grafting DAOx onto polymeric substrates to create effective

adsorbents for uranium uptake from marine environments. The oxalate functional group, with

its negative charge at the pH of seawater, is hypothesized to facilitate the binding of the

positively charged uranyl ion (UO₂²⁺). This document provides a summary of the available data

and detailed protocols based on published research.

Data Presentation
The following table summarizes the quantitative data from a study on the removal of uranium

from spiked seawater using nylon 6 fabrics grafted with diallyl oxalate. The percentage of

uranium removed is shown as a function of the degree of grafting (DoG) at two different initial

uranium concentrations.
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Degree of Grafting (DoG)
(%)

Initial Uranium
Concentration (mg/L)

Uranium Removed (%)

5 1.0 ~20

10 1.0 ~35

15 1.0 ~45

20 1.0 ~50

5 0.2 ~25

10 0.2 ~40

15 0.2 ~50

20 0.2 ~55

Note: The data presented is an approximation based on graphical representations in the cited

literature and is intended for illustrative purposes.

Experimental Protocols
This section details the methodologies for the key experiments involving the application of

diallyl oxalate in uranium removal from seawater.

Preparation of Diallyl Oxalate-Grafted Adsorbent
This protocol describes the grafting of diallyl oxalate onto a nylon 6 fabric substrate using

electron beam or gamma radiation.

Materials:

Nylon 6 fabric

Diallyl oxalate (DAOx)

Surfactant (e.g., TWEEN® 20) (for aqueous dispersion method)

Deionized water
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Nitrogen gas (N₂O)

Electron beam accelerator or Gamma radiation source

Procedure:

a) Solvent-Free Grafting:

Immerse a pre-weighed sample of nylon 6 fabric in pure liquid diallyl oxalate.

Expose the immersed fabric to electron beam or gamma radiation. The radiation dose will

influence the degree of grafting.

After irradiation, thoroughly wash the fabric to remove any unreacted monomer.

Dry the grafted fabric to a constant weight.

Calculate the Degree of Grafting (DoG) using the following formula: DoG (%) = [(W_f - W_i) /

W_i] * 100 where W_f is the final weight of the grafted fabric and W_i is the initial weight of

the fabric.

b) Aqueous Dispersion Grafting:

Prepare a surfactant-stabilized dispersion of diallyl oxalate in water. A typical concentration

might be 0.11 M DAOx with 4.5 × 10⁻³ M TWEEN® 20.

Saturate the aqueous mixture with N₂O gas.

Immerse the nylon 6 fabric in the dispersion.

Expose the fabric and dispersion to electron beam or gamma radiation.

Follow steps 3-5 from the solvent-free method for washing, drying, and calculating the DoG.

Uranium Removal from Spiked Seawater
This protocol outlines the procedure for testing the uranium adsorption capacity of the diallyl
oxalate-grafted fabric.
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Materials:

Diallyl oxalate-grafted nylon 6 fabric of known DoG

Natural seawater

Uranyl acetate (or other soluble uranium salt)

Rotary agitator

Inductively Coupled Plasma Mass Spectrometry (ICP-MS) or other suitable analytical

instrument for uranium concentration measurement.

Procedure:

Prepare spiked seawater solutions by dissolving a known amount of uranyl acetate in natural

seawater to achieve the desired initial uranium concentrations (e.g., 0.2 mg/L and 1.0 mg/L).

Place a pre-weighed sample (e.g., ~30 mg) of the diallyl oxalate-grafted fabric into a

container with a known volume (e.g., 10 mL) of the spiked seawater.

Seal the containers and place them on a rotary agitator.

Rotate the samples at a constant speed (e.g., 30 rpm) for a specified period (e.g., 7 days) to

allow for uranium uptake.

After the contact period, remove the fabric from the solution.

Analyze the initial and final uranium concentrations in the seawater samples using ICP-MS.

Calculate the percentage of uranium removed from the solution.

Visualizations
Experimental Workflow for Uranium Removal
The following diagram illustrates the key steps in the experimental process for preparing the

diallyl oxalate-grafted adsorbent and testing its uranium removal efficiency.
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Experimental workflow for uranium removal.

Proposed Mechanism of Uranium Binding
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The following diagram illustrates the proposed binding mechanism between the uranyl ion

(UO₂²⁺) and the oxalate groups grafted onto the polymer surface. At the slightly alkaline pH of

seawater (~8.1), the oxalate groups are deprotonated, resulting in a negatively charged surface

that attracts the positively charged uranyl ions.
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Proposed uranyl ion binding mechanism.

To cite this document: BenchChem. [Application of Diallyl Oxalate in Uranium Removal from
Seawater: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1618031#application-of-diallyl-oxalate-in-uranium-
removal-from-seawater]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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